Cas no 1803581-64-7 (1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1803581-64-7
• MDL: MFCD28246287
• CID: 4615976
• PubChem ID: 91662811
• Update Time: 2025-05-22

1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde

• MDL： MFCD28246287

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde

Recent Advances in the Study of 1-(Methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde (CAS: 1803581-64-7)

The compound 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde (CAS: 1803581-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, focusing on its role as a building block for kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a key intermediate to develop a series of pyrazole-based derivatives with improved pharmacokinetic properties. The study highlighted the compound's ability to introduce both lipophilic and electronic modifications, which were critical for enhancing target binding affinity and metabolic stability.

In another recent investigation, scientists explored the antimicrobial potential of derivatives synthesized from 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that certain Schiff base derivatives of this aldehyde exhibited potent activity against multidrug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a scaffold for novel antibiotics.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde. A 2023 patent application (WO2023187652) disclosed a novel catalytic process that significantly improves the yield and purity of this compound while reducing environmental impact. This development is particularly important as it addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

The compound's mechanism of action in various biological systems continues to be an area of active research. Recent computational studies using molecular docking and dynamics simulations have provided insights into how 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde derivatives interact with biological targets at the atomic level. These studies are facilitating the rational design of more potent and selective drug candidates based on this chemical scaffold.

Looking forward, researchers are particularly excited about the potential of 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde in targeted cancer therapies. Preliminary results from ongoing studies suggest that certain derivatives may exhibit selective cytotoxicity against cancer cells while sparing normal cells, possibly through modulation of specific signaling pathways. However, these findings require further validation through preclinical and clinical studies.

In conclusion, 1-(methoxymethyl)-4-methyl-1H-pyrazole-5-carbaldehyde (CAS: 1803581-64-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent research has expanded our understanding of its synthetic utility, biological activities, and potential therapeutic applications. As investigations continue, this compound is likely to play an increasingly important role in the development of novel pharmaceutical agents across multiple therapeutic areas.